Cas no 1781917-86-9 (4-(3,3-dimethylazetidin-2-yl)pyridine)

• Product Name: 4-(3,3-dimethylazetidin-2-yl)pyridine
• CAS No: 1781917-86-9
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD28714724
• CID: 4613731
• PubChem ID: 84107928
• Update Time: 2025-10-20

4-(3,3-dimethylazetidin-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3,3-dimethylazetidin-2-yl)pyridine

• MDL： MFCD28714724
• Inchi： 1S/C10H14N2/c1-10(2)7-12-9(10)8-3-5-11-6-4-8/h3-6,9,12H,7H2,1-2H3
• InChI Key： OVCUSDDNWFWDER-UHFFFAOYSA-N
• SMILES： N1CC(C)(C)C1C1C=CN=CC=1

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 4-(3,3-dimethylazetidin-2-yl)pyridine

Introduction to 4-(3,3-dimethylazetidin-2-yl)pyridine (CAS No. 1781917-86-9) and Its Emerging Applications in Chemical Biology

4-(3,3-dimethylazetidin-2-yl)pyridine, identified by the chemical identifier CAS No. 1781917-86-9, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of azetidine derivatives, which are known for their structural versatility and biological activity. The presence of a pyridine ring in its molecular structure enhances its potential as a pharmacophore, making it a valuable scaffold for drug discovery and development.

The molecular framework of 4-(3,3-dimethylazetidin-2-yl)pyridine consists of a six-membered pyridine ring fused with a five-membered azetidine ring, where the azetidine moiety is further substituted with two methyl groups at the 3-position. This specific substitution pattern imparts unique electronic and steric properties to the molecule, which can be exploited for designing novel bioactive compounds. The compound’s ability to interact with biological targets through hydrogen bonding, hydrophobic interactions, and other non-covalent forces makes it an attractive candidate for medicinal chemistry applications.

In recent years, there has been a growing interest in exploring the therapeutic potential of 4-(3,3-dimethylazetidin-2-yl)pyridine and its derivatives. One of the most compelling areas of research has been its application in the development of small-molecule inhibitors targeting kinases and other enzyme-driven pathways implicated in cancer and inflammatory diseases. The pyridine ring serves as a key pharmacophoric element, facilitating binding to active sites of target proteins while the azetidine substituent contributes to the molecule’s overall shape and flexibility, allowing for optimal receptor interaction.

Recent studies have highlighted the compound’s efficacy in inhibiting specific kinases such as Janus Kinase (JAK) and Tyrosine Kinase (TYK), which are known to play pivotal roles in signal transduction pathways associated with immune responses and cell proliferation. The dimethyl substitution on the azetidine ring enhances metabolic stability while maintaining binding affinity to biological targets. This balance is crucial for developing compounds that exhibit both potency and selectivity in vivo.

The synthesis of 4-(3,3-dimethylazetidin-2-yl)pyridine has been optimized through various methodologies, including transition-metal-catalyzed cross-coupling reactions and cyclization techniques. These synthetic approaches have enabled researchers to produce the compound in high yields with minimal byproducts, making it more accessible for further structural modifications and lead optimization. Advances in synthetic chemistry have also facilitated the preparation of libraries of analogs, allowing for systematic exploration of structure-activity relationships (SAR).

One notable application of 4-(3,3-dimethylazetidin-2-yl)pyridine has been in the development of novel antimicrobial agents. The compound’s ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways has been investigated in several preclinical studies. The pyridine moiety’s interaction with bacterial enzymes has shown promise in reducing bacterial resistance mechanisms, making this compound a potential candidate for combating multidrug-resistant pathogens.

The compound’s pharmacokinetic profile has also been thoroughly evaluated to ensure its suitability for therapeutic use. Studies have demonstrated that 4-(3,3-dimethylazetidin-2-yl)pyridine exhibits good oral bioavailability and moderate tissue distribution upon administration. Additionally, its metabolic stability suggests that it can be administered repeatedly without significant accumulation or toxicity. These findings are critical for advancing the compound into clinical trials where long-term safety and efficacy must be established.

Another area where 4-(3,3-dimethylazetidin-2-yl)pyridine has shown promise is in neurodegenerative disease research. The compound’s ability to cross the blood-brain barrier has been exploited in models of Alzheimer’s disease and Parkinson’s disease. Preclinical studies indicate that it can modulate neurotransmitter release and reduce oxidative stress-related damage in neuronal cells. These effects are particularly relevant given the growing prevalence of neurodegenerative disorders worldwide.

The future direction of research on 4-(3,3-dimethylazetidin-2-yl)pyridine includes further exploration of its mechanism of action across different biological pathways. By integrating computational modeling with experimental validation, researchers aim to uncover new therapeutic applications that could benefit patients suffering from a wide range of diseases. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible clinical advancements.

In conclusion,4-(3,3-dimethylazetidin-2-yl)pyridine (CAS No. 1781917-86-9) represents a promising chemical entity with diverse biological activities and therapeutic potential. Its unique structural features make it an ideal candidate for drug discovery programs targeting cancer、inflammation、and neurodegenerative diseases. As research continues to uncover new applications，this compound is poised to play a significant role in shaping future treatments across multiple medical disciplines.